![molecular formula C13H21N5O4 B5713891 ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate](/img/structure/B5713891.png)
ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate
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Overview
Description
Ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate, also known as EDC, is a widely used coupling reagent in organic synthesis. It is commonly used in peptide synthesis, where it is used to activate carboxylic acids for the formation of amide bonds. EDC is a highly efficient and cost-effective reagent that has found numerous applications in scientific research.
Mechanism of Action
Ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate works by activating carboxylic acids through the formation of an O-acylisourea intermediate. This intermediate then reacts with the amine group of the amino acid or peptide to form an amide bond. This compound is highly efficient in this process, as it can activate carboxylic acids in a wide range of conditions and with a variety of amino acids.
Biochemical and Physiological Effects
This compound does not have any significant biochemical or physiological effects, as it is primarily used as a synthetic reagent. However, it is important to note that this compound is a toxic chemical and should be handled with care.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate is its high efficiency and versatility in activating carboxylic acids. It is also relatively inexpensive compared to other coupling reagents. However, this compound has some limitations, such as its sensitivity to water and its tendency to form byproducts in certain conditions. It is also important to note that this compound is a toxic chemical and should be handled with care.
Future Directions
There are several potential future directions for research involving ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate. One area of interest is the development of new coupling reagents that are more efficient and have fewer limitations than this compound. Another potential direction is the development of new synthetic methods that can be used to produce this compound more efficiently and sustainably. Finally, there is potential for research into the use of this compound in other areas of chemistry and biochemistry beyond peptide synthesis.
Synthesis Methods
Ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate is typically synthesized through the reaction of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (this compound-HCl) with 4,6-dimethoxy-1,3,5-triazine-2-amine (DMT-MM) in the presence of a base such as triethylamine. The resulting product is purified through crystallization or chromatography.
Scientific Research Applications
Ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]-1-piperidinecarboxylate has numerous applications in scientific research, particularly in the field of peptide synthesis. It is used to activate carboxylic acids for the formation of amide bonds, which is a critical step in the synthesis of peptides and proteins. This compound has also been used in the synthesis of other bioactive molecules, such as nucleotides and oligosaccharides.
properties
IUPAC Name |
ethyl 4-[(4,6-dimethoxy-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N5O4/c1-4-22-13(19)18-7-5-9(6-8-18)14-10-15-11(20-2)17-12(16-10)21-3/h9H,4-8H2,1-3H3,(H,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIVCGTZMRDHEGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC2=NC(=NC(=N2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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